Cas no 103788-64-3 (Methyl 2-(5-methyl-2-phenyloxazol-4-yl)acetate)

• Product Name: Methyl 2-(5-methyl-2-phenyloxazol-4-yl)acetate
• CAS No: 103788-64-3
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD00203858
• CID: 135401
• PubChem ID: 2775318
• Update Time: 2025-11-02

Methyl 2-(5-methyl-2-phenyloxazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(5-methyl-2-phenyloxazol-4-yl)acetate
• 4-Oxazoleacetic acid,5-methyl-2-phenyl-, methyl ester
• Methyl (5-methyl-2-phenyl-1,3-oxazol-4-yl)acetate
• METHYL 2-(5-METHYL-2-PHENYL-1,3-OXAZOL-4-YL)ACETATE
• Methyl 2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)-acetate
• methyl 5-methyl-2-phenyl-4-oxazoleacetate
• BUTTPARK 37\06-79
• METHYL (5-METHYL-2-PHENYLOXAZOL-4-YL)ACETATE
• Methyl 2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)-
• Methyl-2-(5-methyl-2-phenyloxazol-4-yl)acetate
• (5-Methyl-2-phenyloxazol-4-yl)acetic acid methyl ester
• 2-[5-Methyl-2-phenyl-1,3-oxazol-4-yl]acetic acid Methyl ester
• 4-Oxazoleacetic acid, 5-methyl-2-phenyl-, methyl ester
• HMS1432J11
• (5-Methyl-2-phenyl-1,3-oxazol-4-yl)-acetic acid methyl ester
• SR-01000641679-1
• SCHEMBL2930640
• BCP26886
• FT-0628385
• IDI1_011948
• DTXSID00379521
• AKOS005146327
• AS-68810
• (5-methyl-2-phenyl-oxazol-4-yl)-acetic acid methyl ester
• CS-0008963
• 4-Oxazoleacetic acid,5-methyl-2-phenyl-,methyl ester
• 103788-64-3
• F15130
• A1879
• methyl 2-(5-methyl-2-phenyl4-oxazolyl)acetate
• Maybridge3_000561
• MFCD00203858
• CCG-52444
• 2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)-acetic acid methyl ester
• UDWQWRFEUXUBHR-UHFFFAOYSA-N
• methyl 2-(5-methyl-2-phenyl-4-oxazolyl)acetate

• MDL： MFCD00203858
• Inchi： 1S/C13H13NO3/c1-9-11(8-12(15)16-2)14-13(17-9)10-6-4-3-5-7-10/h3-7H,8H2,1-2H3
• InChI Key： UDWQWRFEUXUBHR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(CC(=O)OC)=C1C

Computed Properties

• Exact Mass: 231.09000
• Monoisotopic Mass: 231.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1.157
• Boiling Point: 357.3°C at 760 mmHg
• Flash Point: 169.9°C
• Refractive Index: 1.533
• PSA: 52.33000
• LogP: 2.36550

Methyl 2-(5-methyl-2-phenyloxazol-4-yl)acetate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on Methyl 2-(5-methyl-2-phenyloxazol-4-yl)acetate

Methyl 2-(5-methyl-2-phenyloxazol-4-yl)acetate (CAS No. 103788-64-3): A Comprehensive Overview

Methyl 2-(5-methyl-2-phenyloxazol-4-yl)acetate (CAS No. 103788-64-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This ester derivative, featuring a 5-methyl-2-phenyloxazole core, is widely recognized for its versatile applications and unique chemical properties. In this article, we delve into the molecular structure, synthesis, applications, and market trends of this compound, while also addressing frequently asked questions and emerging research trends.

The methyl 2-(5-methyl-2-phenyloxazol-4-yl)acetate structure combines an oxazole ring with a phenyl substituent and an ester functional group, making it a valuable intermediate in organic synthesis. The oxazole moiety is particularly noteworthy due to its presence in numerous biologically active molecules, which has spurred interest in its derivatives for drug discovery. Researchers often explore 5-methyl-2-phenyloxazole derivatives for their potential in developing new pharmaceuticals, given their ability to interact with various biological targets.

One of the most common queries about Methyl 2-(5-methyl-2-phenyloxazol-4-yl)acetate revolves around its synthesis. The compound is typically prepared through multi-step organic reactions, starting from readily available precursors such as acetophenone derivatives. The process often involves cyclization to form the oxazole ring, followed by esterification to introduce the acetate group. Recent advancements in green chemistry have also explored catalytic methods to improve the yield and sustainability of its production, aligning with the growing demand for eco-friendly synthetic routes.

In the pharmaceutical industry, Methyl 2-(5-methyl-2-phenyloxazol-4-yl)acetate serves as a key building block for the development of novel therapeutic agents. Its structural motif is found in compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, researchers are investigating its derivatives as potential inhibitors of specific enzymes involved in disease pathways. This aligns with the current trend of targeting small molecules for precision medicine, a hot topic in modern drug development.

Beyond pharmaceuticals, this compound finds utility in agrochemicals, where it acts as an intermediate for synthesizing crop protection agents. The 5-methyl-2-phenyloxazole scaffold is known to enhance the bioactivity of pesticides and herbicides, making it a valuable component in sustainable agriculture solutions. With the global push toward reducing chemical residues in food, the demand for efficient and environmentally benign agrochemicals has never been higher, further highlighting the relevance of this compound.

Material science is another area where Methyl 2-(5-methyl-2-phenyloxazol-4-yl)acetate shows promise. Its incorporation into polymers and coatings can impart desirable properties such as UV resistance and thermal stability. Researchers are also exploring its use in organic electronics, where heterocyclic compounds like oxazoles play a critical role in developing next-generation semiconductors and light-emitting materials.

The market for Methyl 2-(5-methyl-2-phenyloxazol-4-yl)acetate is expected to grow steadily, driven by its diverse applications and the expanding chemical industry. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical and agrochemical applications. Additionally, regulatory compliance and safety standards remain top priorities, ensuring that the compound is handled and transported under optimal conditions.

Frequently asked questions about CAS No. 103788-64-3 often include inquiries about its solubility, stability, and compatibility with other chemicals. The compound is generally soluble in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. Proper storage conditions—such as cool, dry environments—are recommended to maintain its integrity over time.

In conclusion, Methyl 2-(5-methyl-2-phenyloxazol-4-yl)acetate (CAS No. 103788-64-3) is a multifaceted compound with significant potential across multiple industries. Its unique structure and functional versatility make it a subject of ongoing research and commercial interest. As scientific advancements continue to uncover new applications, this compound is poised to remain a critical player in the chemical and life sciences sectors.